Cas no 2580215-97-8 (tert-butyl 3-amino-5-chlorothiophene-2-carboxylate)

• Product Name: tert-butyl 3-amino-5-chlorothiophene-2-carboxylate
• CAS No: 2580215-97-8
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 5659666
• PubChem ID: 150698433
• Update Time: 2025-06-29

tert-butyl 3-amino-5-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-chloro-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-5-chlorothiophene-2-carboxylate

• Inchi： 1S/C9H12ClNO2S/c1-9(2,3)13-8(12)7-5(11)4-6(10)14-7/h4H,11H2,1-3H3
• InChI Key： JLINHIINWLGOLD-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)SC(Cl)=CC=1N

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±37.0 °C(Predicted)
• pka: 0.98±0.10(Predicted)

Additional information on tert-butyl 3-amino-5-chlorothiophene-2-carboxylate

Professional Introduction to Tert-butyl 3-amino-5-chlorothiophene-2-carboxylate (CAS No. 2580215-97-8)

Tert-butyl 3-amino-5-chlorothiophene-2-carboxylate (CAS No. 2580215-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its thiophene core structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both amino and carboxylate functional groups, along with a chlorine substituent, makes it a versatile building block for further chemical modifications.

The< strong>tert-butyl group attached to the carboxylate moiety not only enhances the stability of the compound but also provides a handle for further derivatization, making it particularly valuable in drug discovery processes. The thiophene ring, a five-membered heterocycle containing sulfur, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets in a manner that promotes therapeutic effects.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating thiophene scaffolds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups on the thiophene ring can significantly influence the pharmacological profile of the resulting molecules.

The 3-amino-5-chlorothiophene-2-carboxylate structure presents an intriguing opportunity for medicinal chemists to explore novel pharmacophores. The amino group at the 3-position can participate in hydrogen bonding interactions, which are critical for binding to biological targets. Meanwhile, the chlorine atom at the 5-position can serve as a lipophilic anchor, enhancing membrane permeability and improving oral bioavailability. These features make this compound a promising candidate for further development into therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of< strong>tert-butyl 3-amino-5-chlorothiophene-2-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to introduce additional functional groups with high precision. These synthetic strategies have not only improved yield but also allowed for the rapid generation of libraries of derivatives for high-throughput screening.

The compound's utility extends beyond pharmaceutical applications; it has also shown promise in agrochemical research. Thiophene derivatives are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The< strong>tert-butyl and carboxylate groups contribute to its stability under environmental conditions, ensuring prolonged activity once applied.

In conclusion, Tert-butyl 3-amino-5-chlorothiophene-2-carboxylate (CAS No. 2580215-97-8) represents a significant advancement in the realm of organic synthesis and drug discovery. Its unique structural features and versatile reactivity position it as a key intermediate for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in both pharmaceutical and agrochemical industries.